Cas no 2763939-05-3 (tert-butyl N-(6-hydroxy-2-methoxypyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(6-hydroxy-2-methoxypyridin-3-yl)carbamate
• CAS No: 2763939-05-3
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5562430
• PubChem ID: 165999409
• Update Time: 2025-08-05

tert-butyl N-(6-hydroxy-2-methoxypyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-hydroxy-2-methoxypyridin-3-yl)carbamate
• 2763939-05-3
• EN300-37355726

• Inchi： 1S/C11H16N2O4/c1-11(2,3)17-10(15)12-7-5-6-8(14)13-9(7)16-4/h5-6H,1-4H3,(H,12,15)(H,13,14)
• InChI Key： XWSCGWJXTQAWRB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(NC=1OC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.7Ų

Additional information on tert-butyl N-(6-hydroxy-2-methoxypyridin-3-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(6-hydroxy-2-methoxypyridin-3-yl)carbamate (CAS: 2763939-05-3)

The compound tert-butyl N-(6-hydroxy-2-methoxypyridin-3-yl)carbamate (CAS: 2763939-05-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have highlighted its role in the development of novel therapeutic agents, emphasizing its structural versatility and synthetic utility.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of tert-butyl N-(6-hydroxy-2-methoxypyridin-3-yl)carbamate via a palladium-catalyzed coupling reaction, achieving a yield of 85% under optimized conditions. The researchers further explored its application as a precursor for the development of pyridine-based kinase inhibitors, showcasing its potential in oncology drug discovery. The study also noted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In addition to its synthetic applications, tert-butyl N-(6-hydroxy-2-methoxypyridin-3-yl)carbamate has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its efficacy against Gram-positive bacteria, with minimal inhibitory concentrations (MICs) ranging from 8-16 µg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking simulations. These findings suggest its potential as a scaffold for designing new antibiotics, particularly in the face of rising antimicrobial resistance.

Another notable application of this compound lies in its use as a protecting group in peptide synthesis. A 2024 paper in Organic Letters detailed its utility in the selective protection of amino groups during solid-phase peptide synthesis (SPPS). The tert-butyl carbamate moiety demonstrated excellent stability under standard SPPS conditions while being readily cleavable under mild acidic conditions, offering a valuable alternative to traditional protecting groups like Fmoc and Boc.

Looking forward, researchers are exploring the potential of tert-butyl N-(6-hydroxy-2-methoxypyridin-3-yl)carbamate in targeted drug delivery systems. Preliminary studies have shown that its hydroxyl group can be functionalized with various linker molecules, enabling conjugation with nanoparticles or antibodies. This approach could enhance the specificity and bioavailability of therapeutic agents, particularly in cancer treatment. However, further in vivo studies are needed to fully evaluate its pharmacokinetic profile and safety.

In conclusion, tert-butyl N-(6-hydroxy-2-methoxypyridin-3-yl)carbamate (CAS: 2763939-05-3) represents a versatile and valuable building block in medicinal chemistry. Its applications span from drug discovery to peptide synthesis, with emerging potential in antimicrobial therapy and targeted drug delivery. As research continues to uncover new facets of this compound's utility, it is poised to play an increasingly important role in the development of next-generation pharmaceuticals.